1-(2-fluorobenzoyl)-N-4-pyridinyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2-fluorobenzoyl)-N-pyridin-4-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18FN3O2/c19-16-4-2-1-3-15(16)18(24)22-11-7-13(8-12-22)17(23)21-14-5-9-20-10-6-14/h1-6,9-10,13H,7-8,11-12H2,(H,20,21,23)
• InChI Key: ZJJRHKJAEMIJGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=NC=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

1-(2-fluorobenzoyl)-N-4-pyridinyl-4-piperidinecarboxamide, also known as JNJ-42165279, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been found to have a wide range of biological activities.

Scientific Research Applications

1-(2-fluorobenzoyl)-N-4-pyridinyl-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. Several studies have also investigated the potential use of this compound as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-N-4-pyridinyl-4-piperidinecarboxamide is not fully understood. However, it is believed that this compound exerts its biological effects by modulating the activity of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the peroxisome proliferator-activated receptor (PPAR), a nuclear receptor involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, decrease pain sensitivity, and inhibit tumor growth. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzoyl)-N-4-pyridinyl-4-piperidinecarboxamide in lab experiments is its wide range of biological activities. This compound has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, as well as potential therapeutic applications for neurological disorders. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2-fluorobenzoyl)-N-4-pyridinyl-4-piperidinecarboxamide. One area of interest is the development of more efficient and scalable synthesis methods for this compound. Another area of research is the investigation of the potential use of this compound as a treatment for neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its potential targets in the body.